Cas no 51310-29-3 (Methyl 4-(4-bromobenzoyl)benzoate)

• Product Name: Methyl 4-(4-bromobenzoyl)benzoate
• CAS No: 51310-29-3
• MF: C₁₅H₁₁BrO₃
• MW: 319.150043725967
• CID: 2829717
• PubChem ID: 15540686
• Update Time: 2025-04-21

Methyl 4-(4-bromobenzoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• FKNUXHITOZPQJK-UHFFFAOYSA-N
• DTXSID00573865
• 51310-29-3
• SCHEMBL5346214
• Methyl 4-(4-bromobenzoyl)benzoate

• Inchi： 1S/C15H11BrO3/c1-19-15(18)12-4-2-10(3-5-12)14(17)11-6-8-13(16)9-7-11/h2-9H,1H3
• InChI Key： FKNUXHITOZPQJK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 317.98916Da
• Monoisotopic Mass: 317.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.4Ų